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Introduction
Indocyanine green (ICG) conjugated with trans-cyclooctene (TCO) is a powerful tool in

biomedical research, enabling near-infrared (NIR) fluorescence imaging and targeted delivery

through bioorthogonal click chemistry. However, it is crucial to assess the impact of the ICG-
TCO labeling process on cell health to ensure the validity of subsequent experiments. These

application notes provide detailed protocols for evaluating cell viability after ICG-TCO labeling,

guidance on data interpretation, and an overview of potential cellular pathways affected.

Data Presentation: Summary of Quantitative Cell
Viability Data
The following table summarizes representative quantitative data on cell viability following

labeling with components of the ICG-TCO system. It is important to note that cytotoxicity can

be cell-type dependent and influenced by the specific labeling conditions.
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Human

RPE Cells
ICG

0.035%

(w/v)
72 hours MTS Assay IC50

Experimental Protocols
Two common and robust methods for assessing cell viability after ICG-TCO labeling are the

Trypan Blue Exclusion Assay and the MTT Assay.

Protocol 1: Trypan Blue Exclusion Assay
This method is a simple and rapid way to differentiate viable from non-viable cells based on

membrane integrity.

Materials:

ICG-TCO labeled cells in suspension

Control (unlabeled) cells in suspension

Trypan Blue solution (0.4%)

Phosphate-buffered saline (PBS), serum-free

Hemocytometer or automated cell counter

Microscope

Procedure:

Cell Preparation: Following ICG-TCO labeling, wash the cells twice with PBS to remove any

unbound ICG-TCO. Resuspend the cell pellet in a known volume of serum-free PBS.

Staining: In a microcentrifuge tube, mix 10 µL of the cell suspension with 10 µL of 0.4%

Trypan Blue solution.

Incubation: Allow the mixture to incubate at room temperature for 1-2 minutes. Extended

incubation times can lead to the staining of viable cells.
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Counting:

Carefully load 10 µL of the cell suspension-Trypan Blue mixture into a hemocytometer.

Under a light microscope, count the number of viable (clear cytoplasm) and non-viable

(blue cytoplasm) cells in the central grid of the hemocytometer.

Alternatively, use an automated cell counter programmed for Trypan Blue exclusion.

Calculation:

Cell Viability (%) = (Number of viable cells / Total number of cells) x 100

Protocol 2: MTT (3-(4,5-dimethylthiaziazol-2-yl)-2,5-
diphenyltetrazolium bromide) Assay
This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell

viability.

Important Consideration: The inherent color of ICG may interfere with the absorbance reading

of the formazan product in the MTT assay. It is crucial to include proper controls to account for

this potential interference.

Materials:

ICG-TCO labeled cells

Control (unlabeled) cells

96-well cell culture plates

Complete cell culture medium

MTT solution (5 mg/mL in PBS, sterile-filtered)

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Microplate reader
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Procedure:

Cell Seeding: Seed the ICG-TCO labeled cells and control cells in a 96-well plate at a

density of 1 x 10⁴ to 5 x 10⁴ cells per well in 100 µL of complete culture medium.

Control Wells: Include the following control wells in your plate layout:

Cells + ICG-TCO + No MTT: To measure the background absorbance of ICG-TCO labeled

cells.

Medium + ICG-TCO + MTT: To assess any direct reaction between ICG-TCO and MTT.

Medium only: To serve as a blank.

Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72

hours) at 37°C in a humidified incubator with 5% CO₂.

MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or

until purple formazan crystals are visible under a microscope.

Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to

each well to dissolve the formazan crystals. Mix gently by pipetting up and down or by using

a plate shaker.

Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader. A

reference wavelength of 630 nm can also be used to reduce background noise.

Data Analysis:

Subtract the absorbance of the "Medium only" blank from all readings.

Correct the readings of the ICG-TCO labeled wells by subtracting the absorbance from the

"Cells + ICG-TCO + No MTT" and "Medium + ICG-TCO + MTT" controls.

Calculate the percentage of cell viability relative to the control (unlabeled) cells.

Visualizations
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Experimental Workflow for Cell Viability Assessment
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Caption: Workflow for assessing cell viability after ICG-TCO labeling.

Potential Cellular Mechanisms Following ICG-TCO
Labeling

Cellular Uptake

Potential Cellular Responses

ICG-TCO Conjugate

Clathrin-mediated
Endocytosis

Cellular Stress Response
(e.g., Oxidative Stress, ER Stress)

Alteration of Signaling Pathways

Impact on Cell Viability
and Proliferation

Click to download full resolution via product page

Caption: Potential cellular uptake and response to ICG-TCO labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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